Cas no 1596789-50-2 (4-Chloro-8-methyl-3-nitroquinoline)
1596789-50-2 structure
Product Name:4-Chloro-8-methyl-3-nitroquinoline
CAS No:1596789-50-2
MF:C10H7ClN2O2
MW:222.627781152725
CID:4822254
Update Time:2023-08-19
4-Chloro-8-methyl-3-nitroquinoline Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-8-methyl-3-nitroquinoline
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- Inchi: 1S/C10H7ClN2O2/c1-6-3-2-4-7-9(11)8(13(14)15)5-12-10(6)7/h2-5H,1H3
- InChI Key: HSIHPRHIBLGDGE-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C2C(C)=CC=CC2=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 256
- XLogP3: 3
- Topological Polar Surface Area: 58.7
4-Chloro-8-methyl-3-nitroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189006203-5g |
4-Chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 97% | 5g |
$1,380.20 | 2022-04-02 | |
| Alichem | A189006203-10g |
4-Chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 97% | 10g |
$2,090.40 | 2022-04-02 | |
| Alichem | A189006203-25g |
4-Chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 97% | 25g |
$3,551.00 | 2022-04-02 | |
| Chemenu | CM245770-1g |
4-Chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 97% | 1g |
$446 | 2022-06-12 | |
| Enamine | EN300-361607-0.05g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361607-0.1g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361607-0.25g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361607-0.5g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361607-1.0g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361607-2.5g |
4-chloro-8-methyl-3-nitroquinoline |
1596789-50-2 | 2.5g |
$1454.0 | 2023-03-07 |
4-Chloro-8-methyl-3-nitroquinoline Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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